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propylphenyl)ethanone

CAS No.: 1990-24-5

Cat. No.: B1283104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the spectroscopic characterization

of 1-(2-Hydroxy-5-propylphenyl)ethanone (CAS No. 1990-24-5). Due to the limited

availability of published spectroscopic data for this specific compound, this document outlines

the standardized experimental protocols for acquiring ¹H NMR, ¹³C NMR, Infrared (IR), and

Mass Spectrometry (MS) data. To serve as a practical reference, illustrative data from the

closely related analogue, 1-(2-Hydroxy-5-methylphenyl)ethanone, is presented and analyzed.

This guide is intended to equip researchers with the necessary methodologies to obtain and

interpret the spectroscopic profile of 1-(2-Hydroxy-5-propylphenyl)ethanone for applications

in chemical synthesis, drug discovery, and materials science.

Introduction
1-(2-Hydroxy-5-propylphenyl)ethanone is a substituted aromatic ketone with potential

applications as an intermediate in the synthesis of pharmaceuticals and other specialty
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chemicals. Accurate and comprehensive spectroscopic data is paramount for its unambiguous

identification, purity assessment, and structural elucidation. This guide details the standard

operating procedures for obtaining critical spectroscopic data.

Predicted Spectroscopic Data of 1-(2-Hydroxy-5-
propylphenyl)ethanone
While experimental spectra for 1-(2-Hydroxy-5-propylphenyl)ethanone are not readily

available in public databases, the following tables outline the expected chemical shifts and

spectral features based on the analysis of structurally similar compounds and spectroscopic

prediction tools.

Predicted ¹H NMR Data
Table 1: Predicted ¹H NMR Chemical Shifts for 1-(2-Hydroxy-5-propylphenyl)ethanone

Protons
Chemical Shift
(δ, ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

OH ~12.0 s 1H -

Ar-H (ortho to

C=O)
~7.6 d 1H ~2.5

Ar-H (meta to

C=O)
~7.2 dd 1H ~8.5, 2.5

Ar-H (para to

C=O)
~6.9 d 1H ~8.5

-CH₂- (propyl) ~2.5 t 2H ~7.5

-CH₂- (propyl) ~1.6 sextet 2H ~7.5

-CH₃ (propyl) ~0.9 t 3H ~7.5

-C(O)CH₃ ~2.6 s 3H -

Note: Predicted values in CDCl₃. The phenolic proton shift can be broad and variable.
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Predicted ¹³C NMR Data
Table 2: Predicted ¹³C NMR Chemical Shifts for 1-(2-Hydroxy-5-propylphenyl)ethanone

Carbon Chemical Shift (δ, ppm)

C=O ~204

Ar-C (ipso, OH) ~162

Ar-C (ipso, C=O) ~118

Ar-C (ipso, propyl) ~138

Ar-CH (ortho to C=O) ~130

Ar-CH (meta to C=O) ~128

Ar-CH (para to C=O) ~119

-CH₂- (propyl) ~37

-CH₂- (propyl) ~24

-CH₃ (propyl) ~14

-C(O)CH₃ ~26

Note: Predicted values in CDCl₃.

Predicted Infrared (IR) Spectroscopy Data
Table 3: Predicted IR Absorption Bands for 1-(2-Hydroxy-5-propylphenyl)ethanone
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Functional Group Wavenumber (cm⁻¹) Intensity

O-H (phenolic) 3400-3100 Broad, Strong

C-H (aromatic) 3100-3000 Medium

C-H (aliphatic) 2960-2850 Medium-Strong

C=O (ketone) 1680-1650 Strong

C=C (aromatic) 1600-1450 Medium-Strong

C-O (phenolic) 1280-1180 Strong

Predicted Mass Spectrometry (MS) Data
Table 4: Predicted Key Mass-to-Charge Ratios (m/z) for 1-(2-Hydroxy-5-
propylphenyl)ethanone

Fragment m/z Relative Intensity

[M]⁺ 178 Moderate

[M - CH₃]⁺ 163 High

[M - C₃H₇]⁺ 135 Moderate

Note: Predicted for Electron Ionization (EI) Mass Spectrometry.

Experimental Protocols
The following sections provide detailed methodologies for acquiring the spectroscopic data for

1-(2-Hydroxy-5-propylphenyl)ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Weighing: Accurately weigh 5-10 mg of 1-(2-Hydroxy-5-propylphenyl)ethanone for

¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.

Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,

CDCl₃) to the vial.
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Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample.

Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a

clean, dry 5 mm NMR tube.

Capping: Securely cap the NMR tube.

Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in

the magnet.

Locking and Shimming: Lock onto the deuterium signal of the solvent and perform

automated or manual shimming to optimize the magnetic field homogeneity.

¹H NMR Acquisition:

Set the spectral width to approximately 16 ppm.

Use a 30-45° pulse angle.

Set the relaxation delay to 1-2 seconds.

Acquire 8-16 scans for a standard spectrum.

¹³C NMR Acquisition:

Set the spectral width to approximately 240 ppm.

Use a proton-decoupled pulse sequence.

Set the relaxation delay to 2-5 seconds.

Acquire a sufficient number of scans (typically several hundred to thousands) to achieve

an adequate signal-to-noise ratio.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired free induction decay (FID) to obtain the final spectrum. Calibrate the chemical

shifts relative to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).
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Infrared (IR) Spectroscopy
Crystal Cleaning: Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and allow

it to dry completely.

Background Scan: Record a background spectrum of the empty ATR accessory.

Sample Application: Place a small amount of the solid 1-(2-Hydroxy-5-
propylphenyl)ethanone onto the center of the ATR crystal.

Pressure Application: Lower the ATR press and apply consistent pressure to ensure good

contact between the sample and the crystal.

Spectrum Collection: Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Solution Preparation: Prepare a dilute solution of 1-(2-Hydroxy-5-propylphenyl)ethanone
(approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl

acetate.

Vial Transfer: Transfer the solution to an autosampler vial.

GC Method:

Injector Temperature: 250 °C.

Oven Program: Start at a suitable temperature (e.g., 100 °C), hold for 1-2 minutes, then

ramp at 10-20 °C/min to a final temperature of 280-300 °C.

Carrier Gas: Helium at a constant flow rate.

MS Method (EI):

Ion Source Temperature: 230 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1283104/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-2-hydroxy-5-propylphenyl-ethanone-a-technical-guide
https://www.benchchem.com/product/b1283104/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-2-hydroxy-5-propylphenyl-ethanone-a-technical-guide
https://www.benchchem.com/product/b1283104/docs?utm_src=pdf-body#spectroscopic-analysis-of-1-2-hydroxy-5-propylphenyl-ethanone-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electron Energy: 70 eV.

Mass Range: Scan from m/z 40 to 400.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Workflow and Data Integration
The characterization of 1-(2-Hydroxy-5-propylphenyl)ethanone involves a logical workflow,

integrating data from multiple spectroscopic techniques to build a comprehensive structural

profile.

1-(2-Hydroxy-5-propylphenyl)ethanone
(Pure Sample)

¹H NMR Spectroscopy ¹³C NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Proton Environment &
Connectivity Carbon Skeleton Functional Groups Molecular Weight &

Formula

Structural Elucidation

Click to download full resolution via product page

Caption: Spectroscopic analysis workflow for structural elucidation.

Conclusion
This technical guide provides a framework for the spectroscopic characterization of 1-(2-
Hydroxy-5-propylphenyl)ethanone. While experimental data for this specific molecule is not

widely published, the detailed protocols for ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry
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outlined herein offer a clear path for researchers to obtain this critical information. The provided

predicted data serves as a useful benchmark for the analysis and interpretation of

experimentally acquired spectra. Adherence to these standardized methods will ensure the

generation of high-quality, reproducible data essential for research and development in the

chemical and pharmaceutical industries.

To cite this document: BenchChem. [Spectroscopic Analysis of 1-(2-Hydroxy-5-
propylphenyl)ethanone: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283104/docs#spectroscopic-analysis-of-1-2-
hydroxy-5-propylphenyl-ethanone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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